Cas no 66427-25-6 ((2r,3r)-(+)-2,3-butanediamine dihydrochloride)

• Product Name: (2r,3r)-(+)-2,3-butanediamine dihydrochloride
• CAS No: 66427-25-6
• MF: C₄H₁₄Cl₂N₂
• MW: 161.073359012604
• CID: 963995
• PubChem ID: 90474575
• Update Time: 2025-07-15

(2r,3r)-(+)-2,3-butanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2r,3r)-(+)-2,3-butanediamine dihydrochloride
• L-threo-2.3-Diamino-butan,Dihydrochlorid
• L-threo-2.3-diamino-butane,dihydrochloride
• (2R,3R)-butane-2,3-diamine;dihydrochloride
• (2R,3R)-butane-2,3-diamine dihydrochloride
• 66427-25-6
• Rel-(2R,3R)-butane-2,3-diamine dihydrochloride

• Inchi： 1S/C4H12N2.2ClH/c1-3(5)4(2)6;;/h3-4H,5-6H2,1-2H3;2*1H/t3-,4-;;/m1../s1
• InChI Key： UEGFKFNFTYLWMM-XWJKVJTJSA-N
• SMILES： Cl.Cl.N[C@H](C)[C@@H](C)N

Computed Properties

• Exact Mass: 160.05300
• Monoisotopic Mass: 88.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• PSA: 52.04000
• LogP: 2.68540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2r,3r)-(+)-2,3-butanediamine dihydrochloride

Introduction to (2R,3R)-(+)-2,3-Butanediamine Dihydrochloride (CAS No. 66427-25-6)

(2R,3R)-(+)-2,3-Butanediamine dihydrochloride (CAS No. 66427-25-6) is a chiral diamine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is particularly interesting due to its unique stereochemistry and potential applications in the synthesis of bioactive molecules. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Properties: (2R,3R)-(+)-2,3-Butanediamine dihydrochloride is a white crystalline solid with a molecular formula of C4H14N2·2HCl. It has a molecular weight of 158.13 g/mol and is highly soluble in water. The compound's chiral centers at the 2 and 3 positions confer it with distinct optical activity, making it a valuable building block in asymmetric synthesis. The presence of two primary amine groups also makes it reactive towards various electrophiles, facilitating its use in the formation of amides, imines, and other nitrogen-containing functionalities.

Synthesis Methods: The synthesis of (2R,3R)-(+)-2,3-Butanediamine dihydrochloride can be achieved through several routes. One common method involves the reduction of 2,3-butanedione followed by amination to form the diamine. The chiral centers can be introduced using chiral catalysts or through resolution techniques such as diastereomeric salt formation. Recent advancements in enantioselective catalysis have further refined these methods, allowing for higher yields and purities of the desired enantiomer.

Applications in Medicinal Chemistry: (2R,3R)-(+)-2,3-Butanediamine dihydrochloride has found numerous applications in medicinal chemistry due to its ability to serve as a versatile intermediate in the synthesis of biologically active compounds. For instance, it has been used in the preparation of antiviral agents, anticancer drugs, and central nervous system (CNS) modulators. One notable example is its use in the synthesis of nucleoside analogs with antiviral activity against HIV and hepatitis viruses.

Recent Research Developments: Recent studies have highlighted the potential of (2R,3R)-(+)-2,3-Butanediamine dihydrochloride in developing novel therapeutic agents. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of GABA receptor modulators with potential applications in treating neurological disorders such as epilepsy and anxiety disorders. Another study focused on its role in enhancing the bioavailability and efficacy of certain anticancer drugs by forming prodrugs that are selectively activated at tumor sites.

Safety Considerations: While (2R,3R)-(+)-2,3-Butanediamine dihydrochloride is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored in a cool, dry place away from strong oxidizing agents. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to prevent skin contact and inhalation.

Conclusion: In summary, (2R,3R)-(+)-2,3-Butanediamine dihydrochloride (CAS No. 66427-25-6) is a valuable chiral diamine compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and reactivity make it an essential building block for synthesizing bioactive molecules with therapeutic potential. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.